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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Disperse Red 167, a significant

monoazo dye. The document details its chemical identity, physical and chemical properties,

and common industrial applications, with a focus on providing actionable information for

research and development professionals.

Chemical Identity: Synonyms and Trade Names
Disperse Red 167 is known by a variety of synonyms and trade names across different

manufacturers and suppliers. This section clarifies its nomenclature to aid in accurate

identification and sourcing.

Common Synonyms:

Disperse Rubine S-2GFL[1][2]

Disperse Rubine S-2GFLR[1][2]

Disperse Rubine S-5BL[1][2]

Disperse Rubine 2GFL[1][2]

Disperse Rubine H-2GFL[1][2]
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C.I. Disperse Red 167[3]

Disperse Red 5BL[4]

Disperse Red S-5BL[3]

Disperse red SE-GF[3]

2-[N-(2-acetyloxyethyl)-4-[(2-chloro-4-nitrophenyl)diazenyl]-3-(propanoylamino)anilino]ethyl

acetate[5]

((4-((2-Chloro-4-nitrophenyl)diazenyl)-3-propionamidophenyl)azanediyl)bis(ethane-2,1-diyl)

diacetate[5]

Selected Trade Names:

Akasperse Rubine 3BLS Liq.[6]

Chromacron Rubine 2-GFL[6]

Dorospers Rubine GFL Conc.[6]

LeadisperseRubine 2GFL[6]

Terilenia Rubine FBL[6]

Physicochemical and Technical Data
A summary of the key quantitative data for Disperse Red 167 is presented in the tables below

for easy reference and comparison.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value

CAS Number 61968-52-3, 26850-12-4[1][2]

C.I. Number 11338[1][2]

Molecular Formula C₂₃H₂₆ClN₅O₇[1][2][5]

Molecular Weight 519.93 g/mol [1][2]

Physical Appearance Deep red powder[1][2]

Table 2: Physical and Chemical Properties

Property Value

Melting Point 120 °C[7]

Maximum Absorption Wavelength (λmax) 525 nm[7]

Solubility
Soluble in acetone and alcohol; insoluble in

water.[1][2]

Density 1.34 g/cm³ (Predicted)[8]

Boiling Point 713.2 °C at 760 mmHg (Predicted)[8]

Flash Point 385.1 °C[8]

Table 3: Fastness Properties on Polyester

Fastness Test Grade

Light Fastness 5-7[3]

Washing Fastness (Staining) 4-5[3]

Sublimation Fastness 4[3]

Experimental Protocols
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This section details methodologies for the synthesis, application, and analysis of Disperse Red
167.

Synthesis of Disperse Red 167
The synthesis of Disperse Red 167 is a two-step process involving diazotization followed by

an azo coupling reaction.

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine

The manufacturing process begins with the diazotization of 2-Chloro-4-nitrobenzenamine.[6] In

a typical diazotization reaction, the aromatic amine is dissolved or suspended in a strong acid,

such as hydrochloric acid, and cooled to a low temperature (0-5 °C). An aqueous solution of

sodium nitrite is then added slowly to form the diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt solution is then coupled with 3-Propanoylamino-N,N-bis(2-

acetoxyethyl)benzenamine to form the final Disperse Red 167 molecule.[6] The coupling

reaction is typically carried out in a controlled pH environment to ensure the desired product is

formed.

Note: A detailed, publicly available, step-by-step laboratory synthesis protocol for Disperse
Red 167 is not readily found in the literature, likely due to its proprietary nature.

High-Temperature, High-Pressure (HTHP) Exhaust
Dyeing of Polyester
Disperse Red 167 is primarily used for dyeing polyester fibers, for which the HTHP method is

highly effective.

1. Pre-treatment of Polyester Fabric (Scouring):

Objective: To remove impurities such as oils and sizes from the fabric.

Procedure: The polyester fabric is washed in a solution containing a non-ionic detergent and

soda ash.
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2. Dye Bath Preparation:

Components:

Disperse Red 167 dye

Dispersing agent (to prevent dye aggregation)

Acetic acid (to maintain pH between 4.5 and 5.5)

Levelling agent (optional, for uniform dyeing)

Softened water

Procedure: The components are mixed in a dye bath with a typical dye concentration of 1-

3% on the weight of the fabric (o.w.f.).

3. Dyeing Cycle:

The scoured polyester fabric is introduced into the dye bath.

The temperature is gradually raised to 130°C over 30-40 minutes in a high-temperature,

high-pressure dyeing machine.

The temperature is maintained at 130°C for 30-60 minutes.

The dye bath is then slowly cooled to 80°C before draining.

4. Post-Dyeing Treatment (Reduction Clearing):

Objective: To remove unfixed dye from the fabric surface, improving fastness properties.

Procedure: The dyed fabric is treated with a solution of sodium hydrosulfite and caustic soda

at 70-80°C for 15 minutes.

The fabric is then rinsed thoroughly and neutralized with acetic acid.
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Analytical Method: HPLC/HRMS for Identification in
Textiles
High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry

(HPLC/HRMS) can be used for the identification of Disperse Red 167:1 in textile samples.

Sample Preparation: Extraction of the dye from the textile fibers using a suitable solvent.

Chromatographic Separation: The extract is injected into an HPLC system, typically with a

C18 reversed-phase column, to separate the dye from other components.

Detection and Identification: The eluent from the HPLC is introduced into a high-resolution

mass spectrometer. The identification of Disperse Red 167:1 is confirmed by its retention

time, accurate mass isotopic pattern, and MS/MS fragmentation pattern. For instance, in one

study, the extracted ion chromatogram showed a peak at a retention time of 13.4 minutes

corresponding to the exact mass m/z 506.1437 for Disperse Red 167:1.[9]

Visualizations
High-Temperature, High-Pressure (HTHP) Dyeing
Workflow
The following diagram illustrates the key stages of the HTHP exhaust dyeing process for

polyester using Disperse Red 167.

Pre-treatment Dyeing Post-treatment

Scouring
(Non-ionic detergent, Soda Ash)

Dye Bath Preparation
(Dye, Dispersing Agent, Acetic Acid)

HTHP Dyeing
(130°C, 30-60 min)

Reduction Clearing
(Sodium Hydrosulfite, Caustic Soda) Rinsing & Neutralizing Drying Dyed FabricStart Polyester Fabric End

Click to download full resolution via product page

Caption: Workflow for HTHP Dyeing of Polyester with Disperse Red 167.

Logical Relationship of Disperse Red 167 Identifiers
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This diagram shows the relationship between the common name, CAS numbers, and the

IUPAC name for Disperse Red 167.

CAS Numbers

Disperse Red 167

61968-52-3 26850-12-4 2-[N-(2-acetyloxyethyl)-4-[(2-chloro-4-nitrophenyl)diazenyl]
-3-(propanoylamino)anilino]ethyl acetate

IUPAC Name

Click to download full resolution via product page

Caption: Identifiers for Disperse Red 167.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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